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Compound Focus: Propargite

CAS No.: 2312-35-8

Cat. No.: S588211

Technical Profile of Propargite

The table below summarizes the key technical and regulatory characteristics of propargite.

Characteristic Description

First Introduction 1969 [1]

Initial Registrant/Manufacturer  Uniroyal Chemical [1]

Chemical Classification Organic sulfuric compound; Sulfite ester [1] [2]

IUPAC Name 2-(4-tert-butylphenoxy)cyclohexyl prop-2-yne-1-sulfonate [2] [3]
Mode of Action (IRAC Group) Inhibitor of mitochondrial ATP synthase (IRAC Group 12C) [4] [2] [3]
Primary Use Non-systemic acaricide (miticide) with contact action [2]

EU Approval Status Not approved [2]

Mechanism of Action and Experimental Evidence
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Propargite's primary mode of action is the inhibition of mitochondrial ATP synthase, disrupting energy

production in mite cells [4] [2] [3]. It is also reported to inhibit monoamine oxidase, which can alter the

metabolism of monoamines, and may affect insect reproductive organs and nervous system signaling [1] [4].

The following diagram illustrates the established and potential pathways of propargite's toxicity based on

current research:
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Propargite Mechanism of Action: This flowchart outlines the primary and secondary toxicological pathways

of propargite, leading to mite cell death and population control.
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Protocol for Resistance Monitoring

Demographic life-table response experiments are a robust method for assessing propargite's long-term

impact on mite populations, including resistance development [5].

Objective: To evaluate the sublethal effects and resistance development in mites (e.g., Tetranychus
urticae) by studying life-table parameters under propargite exposure.

Strains: Utilize susceptible, propargite-resistant, and reciprocal F1 hybrid mite strains [5].
Treatment: Expose mites to propargite residues at lethal concentrations (e.g., LCso and LCoo9) for the
susceptible strain, alongside an untreated control [5].

Data Collection: Track the life history of individual mites, recording developmental time, intrinsic
rate of increase (rm), net reproductive rate (Ro), and total progeny production [5].

Data Analysis: Analyze data using an age-stage, two-sex life table methodology. Project population
growth over multiple generations to model how resistance can shift population dynamics in the field

[5].

Current Market and Regulatory Status

Propargite remains a significant market product, though it faces modern challenges.

e Market Context: The global propargite market is growing, with a 2025 size estimated at $173.9

million and a projected compound annual growth rate (CAGR) of 5.2% through 2033 [6]. Asia-Pacific
is the largest market, driven by agricultural demand [7] [6].

Regulatory Status: Propargite is not approved in the European Union under EC Regulation
1107/2009 [2]. It faces increasing regulatory scrutiny globally due to environmental concerns [7] [8]
[6].

¢ Toxicity Profile: Propargite exhibits low acute oral and dermal toxicity but is a strong skin and
eye irritant [4]. It is highly toxic to fish and aquatic organisms [2] [3]. A 2023 study screening
pesticides for Parkinson's disease risk did not identify propargite among the top toxicants for human
dopaminergic neurons [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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